4-Chloro-3-(2-dimethylaminoethoxy)nitrobenzene
Cat. No. B8349613
M. Wt: 244.67 g/mol
InChI Key: XTHAWPCAIPMFPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:22][CH2:23][OH:24].[Cl:1][c:2]1[c:3]([O:11][CH2:12][CH2:13][N:14]([CH3:15])[CH3:16])[cH:4][c:5]([N+:8]([O-:9])=[O:10])[cH:6][cH:7]1.[ClH:25].[Na+:21].[OH-:20].[OH2:26].[Sn:17]([Cl:18])[Cl:19]>>[Cl:1][c:2]1[c:3]([O:11][CH2:12][CH2:13][N:14]([CH3:15])[CH3:16])[cH:4][c:5]([NH2:8])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)CCOc1cc([N+](=O)[O-])ccc1Cl
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
Cl
|
|
Name
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|
|
Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl[Sn]Cl
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CN(C)CCOc1cc(N)ccc1Cl
|
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
